(3R)-1-(1-aminocyclopentanecarbonyl)pyrrolidin-3-ol hydrochloride
Overview
Description
(3R)-1-(1-aminocyclopentanecarbonyl)pyrrolidin-3-ol hydrochloride, or (3R)-1-Aminocyclopentyl-3-ol hydrochloride, is a chemical compound commonly used in a variety of scientific research applications. It is a cyclic amine with a pyrrolidine ring, and is highly soluble in water. The hydrochloride form of the compound is a white, crystalline solid with a melting point of 229-231°C. It is also known as (3R)-1-Aminocyclopentyl-3-ol HCl, (3R)-1-Aminocyclopentanecarboxylic acid hydrochloride, and (3R)-1-Aminocyclopentanecarboxylic acid monohydrochloride.
Scientific Research Applications
(3R)-1-(1-aminocyclopentanecarbonyl)pyrrolidin-3-ol hydrochloride is used in a variety of scientific research applications. It is used as a substrate for the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. It is also used in the synthesis of aminocyclopentanes, which are used in the synthesis of pharmaceuticals and other organic compounds. Additionally, it is used in the synthesis of cyclic peptides, which are used in the study of protein-protein interactions.
Mechanism of Action
The mechanism of action of (3R)-1-(1-aminocyclopentanecarbonyl)pyrrolidin-3-ol hydrochloride is not fully understood. However, it is known to bind to the active site of the enzyme cyclooxygenase-2 (COX-2) and inhibit its activity. This inhibition of COX-2 activity leads to the inhibition of prostaglandin production, which is involved in the regulation of various biological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of (3R)-1-(1-aminocyclopentanecarbonyl)pyrrolidin-3-ol hydrochloride are not fully understood. However, it is known to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Inhibition of COX-2 activity has been linked to a variety of physiological effects, including anti-inflammatory, anti-platelet, and anti-cancer effects.
Advantages and Limitations for Lab Experiments
The main advantage of (3R)-1-(1-aminocyclopentanecarbonyl)pyrrolidin-3-ol hydrochloride is its high solubility in water, which makes it easy to use in laboratory experiments. Additionally, it is relatively inexpensive and has a wide range of applications in scientific research. However, it is important to note that the compound has not been thoroughly tested for its long-term safety or toxicity, so it should be used with caution in laboratory experiments.
Future Directions
The potential future directions for (3R)-1-(1-aminocyclopentanecarbonyl)pyrrolidin-3-ol hydrochloride research include further exploration of its biochemical and physiological effects, as well as its potential therapeutic applications. Additionally, further research into its mechanism of action and its potential interactions with other compounds could lead to the development of new and more effective treatments for various diseases. Furthermore, research into its potential toxicity and long-term safety could lead to the development of safer and more effective laboratory experiments.
Synthesis Methods
The synthesis of (3R)-1-(1-aminocyclopentanecarbonyl)pyrrolidin-3-ol hydrochloride is relatively straightforward. It is typically synthesized through an acid-catalyzed reaction of a cyclic amine and a carboxylic acid in the presence of a strong acid such as hydrochloric acid. The reaction occurs at elevated temperatures and produces a white crystalline solid. The reaction can also be catalyzed by a variety of other acids, including sulfuric acid, phosphoric acid, and oxalic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3R)-1-(1-aminocyclopentanecarbonyl)pyrrolidin-3-ol hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Cyclopentanone", "L-proline", "Hydroxylamine hydrochloride", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethyl acetate", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Cyclopentanone is reacted with hydroxylamine hydrochloride in the presence of sodium acetate to form oxime.", "Step 2: The oxime is reduced with sodium borohydride to form the corresponding amine.", "Step 3: L-proline is reacted with the amine in the presence of hydrochloric acid to form the corresponding amide.", "Step 4: The amide is hydrolyzed with sodium hydroxide to form the corresponding carboxylic acid.", "Step 5: The carboxylic acid is reacted with methanol and hydrochloric acid to form the corresponding methyl ester.", "Step 6: The methyl ester is reacted with diethyl ether and water in the presence of hydrochloric acid to form the corresponding hydrochloride salt of (3R)-1-(1-aminocyclopentanecarbonyl)pyrrolidin-3-ol." ] } | |
CAS RN |
2742623-80-7 |
Molecular Formula |
C10H19ClN2O2 |
Molecular Weight |
234.7 |
Purity |
95 |
Origin of Product |
United States |
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